Cas no 1449008-27-8 (2-Bromo-4-(trifluoromethoxy)biphenyl)

• Product Name: 2-Bromo-4-(trifluoromethoxy)biphenyl
• CAS No: 1449008-27-8
• MF: C₁₃H₈BrF₃O
• MW: 317.101233482361
• MDL: MFCD26045260
• CID: 5078734
• Update Time: 2026-03-01

2-Bromo-4-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(trifluoromethoxy)biphenyl
• 2-bromo-1-phenyl-4-(trifluoromethoxy)benzene
• 1,1'-Biphenyl, 2-bromo-4-(trifluoromethoxy)-

• MDL： MFCD26045260
• Inchi： 1S/C13H8BrF3O/c14-12-8-10(18-13(15,16)17)6-7-11(12)9-4-2-1-3-5-9/h1-8H
• InChI Key： XJFYXPPJFKWKPA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1C=CC=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2-Bromo-4-(trifluoromethoxy)biphenyl

Comprehensive Overview of 2-Bromo-4-(trifluoromethoxy)biphenyl (CAS No. 1449008-27-8): Properties, Applications, and Industry Insights

2-Bromo-4-(trifluoromethoxy)biphenyl (CAS No. 1449008-27-8) is a high-value brominated biphenyl derivative widely utilized in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and bromine substitution, make it a versatile intermediate for synthesizing complex molecules. The compound's molecular formula (C13H8BrF3O) and molecular weight (293.1 g/mol) are critical for precise stoichiometric calculations in organic synthesis.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in halogenated aromatic compounds like 2-Bromo-4-(trifluoromethoxy)biphenyl. Researchers frequently search for "trifluoromethoxy group applications" or "brominated biphenyl synthesis," reflecting its relevance in medicinal chemistry and material science. The compound's lipophilicity and metabolic stability—enhanced by the CF3O moiety—are particularly valuable for optimizing drug candidates targeting GPCRs and kinase inhibitors.

From a synthetic chemistry perspective, CAS No. 1449008-27-8 serves as a cross-coupling partner in palladium-catalyzed reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings). Its electron-deficient aromatic ring facilitates selective functionalization, addressing common queries like "how to modify brominated biphenyls" or "trifluoromethoxy group stability." Analytical data (e.g., HPLC purity >98%, NMR spectra) ensure reproducibility—a key concern in QC protocols for contract research organizations (CROs).

Environmental and regulatory considerations are increasingly prominent. While not classified as hazardous, 2-Bromo-4-(trifluoromethoxy)biphenyl aligns with REACH compliance standards. Its low ecotoxicity profile compared to polybrominated diphenyl ethers (PBDEs) makes it preferable for sustainable applications. Industry discussions often focus on "alternatives to persistent organic pollutants"—a niche where this compound gains traction.

In material science, the rigid biphenyl core and halogen bonding capacity of CAS No. 1449008-27-8 enable innovations in liquid crystal displays (LCDs) and organic semiconductors. Patent analyses reveal growing use in OLED materials, responding to demands for "high-performance electronic materials." The compound’s thermal stability (decomposition >250°C) further supports high-temperature applications.

Supply chain dynamics also influence its market. With major producers in China and Europe, searches for "2-Bromo-4-(trifluoromethoxy)biphenyl suppliers" or "bulk pricing trends" highlight commercial interest. Storage recommendations (2-8°C under inert gas) and custom synthesis options are frequently queried by procurement specialists.

Future prospects include potential in proteolysis-targeting chimeras (PROTACs) and bioorthogonal chemistry. As precision medicine advances, the demand for tailored halogenated building blocks like 2-Bromo-4-(trifluoromethoxy)biphenyl will likely grow, reinforcing its role in next-generation therapeutics.